N-(4-chloro-2-fluorophenyl)-N'-methylthiourea

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-methylthiourea
• InChI: InChI=1S/C8H8ClFN2S/c1-11-8(13)12-7-3-2-5(9)4-6(7)10/h2-4H,1H3,(H2,11,12,13)
• InChI Key: AQJVPHHLNSGQIN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NC1=C(C=C(C=C1)Cl)F
• Molecular Formula: C8H8ClFN2S
• Molecular Weight: 218.68 g/mol

Description

N-(4-chloro-2-fluorophenyl)-N'-methylthiourea, also known as CMF or Fluoromethiuron, is a synthetic chemical compound that belongs to the class of thiourea herbicides. It was first synthesized in 1965 by the American Cyanamid Company and has been used as a herbicide in agriculture since the 1970s. CMF is a broad-spectrum herbicide that is effective against a wide range of weeds, including annual and perennial grasses and broadleaf weeds. In recent years, there has been growing interest in the scientific research application of CMF due to its potential to be used as a tool in biological studies.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-fluorophenyl)-N'-methylthiourea involves the inhibition of protein synthesis by binding to the ribosome and preventing the formation of peptide bonds between amino acids. This results in the inhibition of cell growth and division, leading to the death of the target organism.
Biochemical and physiological effects:
N-(4-chloro-2-fluorophenyl)-N'-methylthiourea has been shown to have a range of biochemical and physiological effects on target organisms. In plants, N-(4-chloro-2-fluorophenyl)-N'-methylthiourea inhibits photosynthesis and the synthesis of chlorophyll, leading to the death of the plant. In animals, N-(4-chloro-2-fluorophenyl)-N'-methylthiourea has been shown to affect the synthesis of proteins and the regulation of gene expression, leading to changes in cell growth and division.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chloro-2-fluorophenyl)-N'-methylthiourea in lab experiments is its broad-spectrum activity against a wide range of organisms. This makes it a useful tool for studying the mechanisms of protein synthesis in various biological systems. However, one limitation of using N-(4-chloro-2-fluorophenyl)-N'-methylthiourea is its potential toxicity to non-target organisms, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the scientific research application of N-(4-chloro-2-fluorophenyl)-N'-methylthiourea. One area of interest is the development of new N-(4-chloro-2-fluorophenyl)-N'-methylthiourea derivatives with improved activity and selectivity against specific target organisms. Additionally, there is growing interest in the use of N-(4-chloro-2-fluorophenyl)-N'-methylthiourea as a tool for studying the role of protein synthesis in the development of cancer and other diseases. Finally, there is potential for the use of N-(4-chloro-2-fluorophenyl)-N'-methylthiourea in the development of new herbicides with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-(4-chloro-2-fluorophenyl)-N'-methylthiourea involves the reaction of 4-chloro-2-fluoroaniline with methyl isothiocyanate in the presence of a catalyst such as triethylamine. The reaction produces N-(4-chloro-2-fluorophenyl)-N'-methylthiourea as a white crystalline solid with a melting point of 204-206°C.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-N'-methylthiourea has been used in scientific research as a tool to investigate the role of protein synthesis in various biological processes. It has been shown to inhibit the synthesis of proteins in bacteria, plants, and animals, making it a useful tool for studying the mechanisms of protein synthesis. Additionally, N-(4-chloro-2-fluorophenyl)-N'-methylthiourea has been used to study the role of protein synthesis in the regulation of gene expression and the development of cancer.